Cas no 61442-39-5 (6-amino-2-Pyrazinecarboxylic acid ethyl ester)
61442-39-5 structure
Product Name:6-amino-2-Pyrazinecarboxylic acid ethyl ester
CAS No:61442-39-5
MF:C7H9N3O2
MW:167.165261030197
CID:479255
PubChem ID:12295730
Update Time:2025-04-19
6-amino-2-Pyrazinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-2-Pyrazinecarboxylic acid ethyl ester
- ethyl 6-aminopyrazine-2-carboxylate
- Pyrazinecarboxylic acid, 6-amino-, ethyl ester
- 61442-39-5
- SCHEMBL12228820
- DTXSID80485518
- EN300-6509745
-
- Inchi: 1S/C7H9N3O2/c1-2-12-7(11)5-3-9-4-6(8)10-5/h3-4H,2H2,1H3,(H2,8,10)
- InChI Key: VCCHIBUYIRLVFN-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=C(N)N=1)=O)CC
Computed Properties
- Exact Mass: 167.06957
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 78.1
6-amino-2-Pyrazinecarboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509745-0.05g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 0.05g |
$455.0 | 2025-03-14 | |
| Enamine | EN300-6509745-0.1g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 0.1g |
$476.0 | 2025-03-14 | |
| Enamine | EN300-6509745-0.25g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 0.25g |
$498.0 | 2025-03-14 | |
| Enamine | EN300-6509745-0.5g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 0.5g |
$520.0 | 2025-03-14 | |
| Enamine | EN300-6509745-1.0g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 1.0g |
$541.0 | 2025-03-14 | |
| Enamine | EN300-6509745-2.5g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 2.5g |
$1063.0 | 2025-03-14 | |
| Enamine | EN300-6509745-5.0g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 5.0g |
$1572.0 | 2025-03-14 | |
| Enamine | EN300-6509745-10.0g |
ethyl 6-aminopyrazine-2-carboxylate |
61442-39-5 | 95.0% | 10.0g |
$2331.0 | 2025-03-14 |
6-amino-2-Pyrazinecarboxylic acid ethyl ester Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
61442-39-5 (6-amino-2-Pyrazinecarboxylic acid ethyl ester) Related Products
- 118853-60-4(Methyl 6-aminopyrazine-2-carboxylate)
- 16298-03-6(methyl 3-aminopyrazine-2-carboxylate)
- 710322-34-2(2-Pyrazinecarboxylicacid, 5-amino-, 1,1-dimethylethyl ester)
- 13924-94-2(Methyl 5-aminopyrazine-2-carboxylate)
- 6294-72-0(Methyl 3-amino-5,6-dimethylpyrazine-2-carboxylate)
- 54013-06-8(Ethyl 5-Aminopyrazine-2-carboxylate)
- 1458-19-1(3,5-Diamino-pyrazine-2-carboxylic acid methyl ester)
- 1127-98-6(Methyl 3-amino-5-methylpyrazine-2-carboxylate)
- 36526-32-6(Ethyl 3-aminopyrazine-2-carboxylate)
- 64882-36-6(2-Pyrazinecarboxylicacid, 3-amino-6-methyl-, ethyl ester)
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